Cas no 1856534-78-5 (2-Thiophenemethanol, α-[1-(aminomethyl)cyclopropyl]tetrahydro-2-methyl-)
2-Thiophenemethanol, α-[1-(aminomethyl)cyclopropyl]tetrahydro-2-methyl- Chemical and Physical Properties
Names and Identifiers
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- 2-Thiophenemethanol, α-[1-(aminomethyl)cyclopropyl]tetrahydro-2-methyl-
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- Inchi: 1S/C10H19NOS/c1-9(3-2-6-13-9)8(12)10(7-11)4-5-10/h8,12H,2-7,11H2,1H3
- InChI Key: PIWOIVVZVSXZDF-UHFFFAOYSA-N
- SMILES: C(C1(SCCC1)C)(C1(CC1)CN)O
2-Thiophenemethanol, α-[1-(aminomethyl)cyclopropyl]tetrahydro-2-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-682974-0.05g |
[1-(aminomethyl)cyclopropyl](2-methylthiolan-2-yl)methanol |
1856534-78-5 | 95.0% | 0.05g |
$1068.0 | 2025-03-12 | |
| Enamine | EN300-682974-0.1g |
[1-(aminomethyl)cyclopropyl](2-methylthiolan-2-yl)methanol |
1856534-78-5 | 95.0% | 0.1g |
$1119.0 | 2025-03-12 | |
| Enamine | EN300-682974-0.25g |
[1-(aminomethyl)cyclopropyl](2-methylthiolan-2-yl)methanol |
1856534-78-5 | 95.0% | 0.25g |
$1170.0 | 2025-03-12 | |
| Enamine | EN300-682974-0.5g |
[1-(aminomethyl)cyclopropyl](2-methylthiolan-2-yl)methanol |
1856534-78-5 | 95.0% | 0.5g |
$1221.0 | 2025-03-12 | |
| Enamine | EN300-682974-1.0g |
[1-(aminomethyl)cyclopropyl](2-methylthiolan-2-yl)methanol |
1856534-78-5 | 95.0% | 1.0g |
$1272.0 | 2025-03-12 | |
| Enamine | EN300-682974-2.5g |
[1-(aminomethyl)cyclopropyl](2-methylthiolan-2-yl)methanol |
1856534-78-5 | 95.0% | 2.5g |
$2492.0 | 2025-03-12 | |
| Enamine | EN300-682974-5.0g |
[1-(aminomethyl)cyclopropyl](2-methylthiolan-2-yl)methanol |
1856534-78-5 | 95.0% | 5.0g |
$3687.0 | 2025-03-12 | |
| Enamine | EN300-682974-10.0g |
[1-(aminomethyl)cyclopropyl](2-methylthiolan-2-yl)methanol |
1856534-78-5 | 95.0% | 10.0g |
$5467.0 | 2025-03-12 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01057863-1g |
[1-(Aminomethyl)cyclopropyl](2-methylthiolan-2-yl)methanol |
1856534-78-5 | 95% | 1g |
¥8232.0 | 2023-08-31 |
2-Thiophenemethanol, α-[1-(aminomethyl)cyclopropyl]tetrahydro-2-methyl- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-Thiophenemethanol, α-[1-(aminomethyl)cyclopropyl]tetrahydro-2-methyl-
Introduction to 2-Thiophenemethanol, α-[1-(aminomethyl)cyclopropyl]tetrahydro-2-methyl- (CAS No. 1856534-78-5)
2-Thiophenemethanol, α-[1-(aminomethyl)cyclopropyl]tetrahydro-2-methyl- (CAS No. 1856534-78-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer treatment.
The chemical structure of 2-Thiophenemethanol, α-[1-(aminomethyl)cyclopropyl]tetrahydro-2-methyl- includes a thiophene ring, a cyclopropyl group, and a tetrahydrofuran moiety. These structural elements contribute to its distinct pharmacological properties and biological activities. The thiophene ring is known for its aromaticity and electron-donating capabilities, which can enhance the compound's binding affinity to specific receptors. The cyclopropyl group adds steric hindrance and conformational rigidity, potentially improving the compound's selectivity and metabolic stability.
Recent studies have highlighted the potential of 2-Thiophenemethanol, α-[1-(aminomethyl)cyclopropyl]tetrahydro-2-methyl- in modulating key signaling pathways involved in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. In vitro experiments have shown that this compound can effectively inhibit the aggregation of amyloid-beta peptides and alpha-synuclein, which are hallmark proteins associated with these conditions. Additionally, it has demonstrated neuroprotective effects by reducing oxidative stress and promoting neuronal survival.
In the context of cancer research, 2-Thiophenemethanol, α-[1-(aminomethyl)cyclopropyl]tetrahydro-2-methyl- has shown promise as a potential anticancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of cell cycle progression and the activation of pro-apoptotic signaling pathways. These findings suggest that this compound could be a valuable candidate for further development as a targeted therapy for cancer.
The pharmacokinetic properties of 2-Thiophenemethanol, α-[1-(aminomethyl)cyclopropyl]tetrahydro-2-methyl- have also been extensively studied. In animal models, it has demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. Furthermore, it has shown low toxicity in preclinical toxicity studies, indicating a favorable safety profile.
To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 2-Thiophenemethanol, α-[1-(aminomethyl)cyclopropyl]tetrahydro-2-methyl- in human subjects. Early-phase trials have reported promising results, with patients showing significant improvements in disease symptoms and biomarker levels. These findings underscore the importance of continued research and development efforts to bring this compound to market as a viable treatment option.
In conclusion, 2-Thiophenemethanol, α-[1-(aminomethyl)cyclopropyl]tetrahydro-2-methyl- (CAS No. 1856534-78-5) represents an exciting advancement in the field of medicinal chemistry. Its unique chemical structure and promising biological activities make it a compelling candidate for further investigation in both preclinical and clinical settings. As research progresses, it is anticipated that this compound will play a significant role in the development of novel therapies for neurodegenerative diseases and cancer.
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